Cas no 86236-84-2 (2-morpholin-3-ylacetic acid)

• Product Name: 2-morpholin-3-ylacetic acid
• CAS No: 86236-84-2
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD03426090
• CID: 708375
• Update Time: 2025-05-27

2-morpholin-3-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• Morpholin-3-yl-acetic acid
• 2-(Morpholin-3-yl)acetic acid
• 2-morpholin-3-ylacetic acid
• 3-Morpholineacetic acid
• Morpholin-3-yl-acetic acid HCl
• 3-ACETIC ACID-MORPHOLINE
• 3-MORPHOLINYLACETIC ACID
• Morpholine-3-yl-acetic acid

• MDL： MFCD03426090
• Inchi： 1S/C6H11NO3/c8-6(9)3-5-4-10-2-1-7-5/h5,7H,1-4H2,(H,8,9)
• InChI Key： FOXWWHUTFBNJFX-UHFFFAOYSA-N
• SMILES： O1CCNC(CC(=O)O)C1

Computed Properties

• Exact Mass: 145.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 58.56000
• LogP: -0.22170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 2-morpholin-3-ylacetic acid

Recent Advances in the Study of 2-Morpholin-3-ylacetic Acid (CAS: 86236-84-2) in Chemical Biology and Pharmaceutical Research

2-Morpholin-3-ylacetic acid (CAS: 86236-84-2) is a morpholine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique morpholine core and acetic acid side chain, has been explored for its role in drug design, enzyme inhibition, and as a building block in synthetic chemistry. Recent studies have highlighted its versatility and efficacy in various biological contexts, making it a promising candidate for further investigation.

One of the key areas of interest in the study of 2-morpholin-3-ylacetic acid is its potential as a modulator of enzymatic activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits inhibitory effects against certain kinases involved in inflammatory pathways. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions between 2-morpholin-3-ylacetic acid and the target enzymes, revealing a high affinity and specificity that could be leveraged for therapeutic development.

In addition to its enzymatic modulation properties, 2-morpholin-3-ylacetic acid has also been investigated for its role in the synthesis of novel pharmaceutical agents. A recent publication in Organic Letters (2024) described its use as a key intermediate in the synthesis of morpholine-based peptidomimetics, which are being developed as potential antimicrobial agents. The study highlighted the compound's stability and reactivity under various synthetic conditions, underscoring its utility in complex organic transformations.

Another noteworthy application of 2-morpholin-3-ylacetic acid is in the field of chemical biology, where it has been employed as a probe to study protein-ligand interactions. A 2023 study in ACS Chemical Biology utilized this compound to investigate the binding dynamics of G-protein-coupled receptors (GPCRs). The findings suggested that 2-morpholin-3-ylacetic acid could serve as a versatile scaffold for the development of GPCR-targeted therapeutics, offering insights into receptor activation and signaling pathways.

Despite these promising developments, challenges remain in the optimization of 2-morpholin-3-ylacetic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's demonstrated versatility and efficacy in various research contexts provide a strong foundation for future investigations.

In conclusion, 2-morpholin-3-ylacetic acid (CAS: 86236-84-2) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from enzyme inhibition to synthetic chemistry, highlight its potential as a key player in the development of novel therapeutics. Continued research into its mechanisms of action and optimization for clinical use will be essential to fully realize its therapeutic potential.